1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-(1H-indol-3-yl)butan-1-one

• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-4-(1H-indol-3-yl)butan-1-one
• InChI: InChI=1S/C23H26N2O3/c1-27-21-12-16-10-11-25(15-18(16)13-22(21)28-2)23(26)9-5-6-17-14-24-20-8-4-3-7-19(17)20/h3-4,7-8,12-14,24H,5-6,9-11,15H2,1-2H3
• InChI Key: NICZSZANVYTAQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)CCCC3=CNC4=CC=CC=C43)OC

Description

1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-(1H-indol-3-yl)butan-1-one is a synthetic compound featuring a 6,7-dimethoxy-3,4-dihydroisoquinoline core linked to a 1H-indol-3-yl group via a butan-1-one spacer. This structure combines two pharmacologically relevant heterocyclic systems: the isoquinoline moiety, known for its role in alkaloid-derived therapeutics, and the indole group, commonly associated with neurotransmitter modulation and kinase inhibition .

Biological Activity

1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-(1H-indol-3-yl)butan-1-one is a complex organic compound that has garnered attention in medicinal chemistry for its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{29}N_{3}O_{3}$, with a molecular weight of 373.48 g/mol. It features a unique structural arrangement combining isoquinoline and indole moieties, which are known for their diverse biological activities.

Property	Value
Molecular Formula	C21H29N3O3
Molecular Weight	373.48 g/mol
CAS Number	245057-86-7
Purity	95%

Research indicates that this compound exhibits orexin receptor antagonism , which plays a role in regulating sleep and appetite. The orexin system is crucial for maintaining wakefulness and energy balance, making this compound a candidate for addressing sleep disorders and metabolic issues.

Key Mechanisms:

• Orexin Receptor Modulation : Selectively binds to orexin receptors, particularly the orexin 2 receptor subtype, influencing downstream signaling pathways.
• Inhibition of Acetylcholinesterase (AChE) : Some derivatives of this compound have shown potent inhibition of AChE, which is significant in the context of neurodegenerative diseases like Alzheimer's .

Biological Activity Studies

Several studies have evaluated the biological activity of this compound and its derivatives.

Case Study: Neuroprotective Effects

A study focused on the neuroprotective effects of similar compounds demonstrated that they could penetrate the blood-brain barrier (BBB) and showed no toxicity at concentrations below 12.5 µM. In vivo studies indicated that these compounds lacked acute toxicity even at high doses (2500 mg/kg) .

Antimicrobial Activity

The compound's derivatives have also been tested for antimicrobial properties. For instance, certain derivatives exhibited low minimum inhibitory concentrations (MICs) against various bacterial strains, including MRSA and Candida albicans . The results indicate potential applications in treating infections resistant to conventional antibiotics.

Comparative Analysis with Related Compounds

To better understand the biological activity of 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-(1H-indol-3-yl)butan-1-one, a comparison with structurally similar compounds can be insightful.

Compound Name	Structural Features	Biological Activity
(S)-1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3,3-dimethylbutan-1-one	Thiazole substitution	Potential orexin receptor antagonist
(S)-1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-(pyrimidin-2-yl)butan-1-one	Pyrimidine ring	Similar orexin receptor modulation

Scientific Research Applications

Neuropharmacology

Research indicates that compounds similar to 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-(1H-indol-3-yl)butan-1-one exhibit neuroprotective properties. These compounds have been studied for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Case Study : A study on related isoquinoline derivatives demonstrated their ability to inhibit acetylcholinesterase activity, suggesting potential use in Alzheimer's disease management .

Antioxidant Activity

The compound has shown promising antioxidant properties. Antioxidants are crucial in preventing oxidative stress-related damage, which is linked to various chronic diseases.

Research Findings : In vitro studies revealed that similar compounds can effectively scavenge free radicals, which supports their application in formulations aimed at reducing oxidative stress .

Anti-inflammatory Effects

Compounds with structural similarities to this isoquinoline derivative have been reported to exhibit anti-inflammatory effects, making them candidates for treating inflammatory disorders.

Evidence : In vitro assays indicated significant inhibition of pro-inflammatory cytokines by these compounds, highlighting their therapeutic potential .

Potential Therapeutic Uses

The multi-faceted nature of this compound opens avenues for its use in various therapeutic contexts:

Cancer Treatment

Some studies suggest that isoquinoline derivatives may possess anticancer properties. The mechanisms include induction of apoptosis and inhibition of tumor growth.

Pain Management

Given the compound's effects on inflammation and neuroprotection, it may also be beneficial in pain management therapies.

Comparison with Similar Compounds

Structural Modifications

• Linker Flexibility: The target compound’s butan-1-one linker provides greater spatial separation between the isoquinoline and indole moieties compared to methyl () or propan-1-one () linkers. This may enhance interactions with hydrophobic binding pockets in biological targets .
• Substituent Effects : Unlike analogs with chloro or methyl groups on the indole ring (), the target’s unsubstituted indole may reduce steric hindrance, favoring π-π stacking with aromatic residues in enzymes or receptors .

Spectral Characteristics

• IR spectra of indole-containing analogs () show characteristic C-H stretches near 2850 cm⁻¹, while ¹³C NMR data for propan-1-one derivatives () confirm ketone carbonyl signals at δ 172.1 . The target compound’s spectral profile would similarly feature diagnostic peaks for the butanone carbonyl (δ ~207 ppm in ¹³C NMR) and indole N-H stretches (~3400 cm⁻¹) .

Preparation Methods

Cyclization of Phenethylamine Precursors

A scalable method involves reacting 3,4-dimethoxyphenethylamine with formaldehyde in hydrochloric acid to form the tetrahydroisoquinoline ring. The reaction proceeds via a Pictet-Spengler mechanism, yielding 6,7-DM-THIQ hydrochloride in 85–94% purity after crystallization.

Key Reaction Conditions:

• Solvent : Water/heptane biphasic system

• Temperature : 30–35°C

• Catalyst : None required (acid-mediated)

• Yield : 79–85.6%

Preparation of 4-(1H-Indol-3-yl)butan-1-one

The indole-containing butanone segment is synthesized via Friedel-Crafts acylation or palladium-catalyzed indole formation.

Friedel-Crafts Acylation of Indole

Indole undergoes acylation with succinic anhydride in the presence of AlCl₃ to form 4-(1H-indol-3-yl)-4-oxobutanoic acid. Subsequent decarboxylation at 150°C in quinoline removes the carboxylic acid group, yielding 4-(1H-indol-3-yl)butan-1-one.

Optimization Notes:

• Decarboxylation Yield : 70–80%

• Purity : >95% after recrystallization

Palladium-Catalyzed Indole Synthesis

A Fischer cyclization protocol converts N-aryl benzophenone hydrazones to indoles using Pd/Xantphos catalysts. For example, reacting 4-oxo-N-phenylbutanehydrazone under these conditions generates 4-(1H-indol-3-yl)butan-1-one in 65–75% yield.

Coupling Strategies for Target Compound Assembly

The final step involves conjugating 6,7-DM-THIQ with 4-(1H-indol-3-yl)butan-1-one. Two primary methods have been validated:

Nucleophilic Substitution via Bromoketone Intermediate

4-(1H-Indol-3-yl)butan-1-one is brominated at the α-position using PBr₃ to form 1-bromo-4-(1H-indol-3-yl)butan-1-one. This intermediate reacts with 6,7-DM-THIQ in dimethylformamide (DMF) at 60°C, facilitated by K₂CO₃ as a base.

Reaction Parameters :

Parameter	Value
Solvent	DMF
Temperature	60°C
Reaction Time	24 h
Yield	68–72%
Purity (HPLC)	>98%

Reductive Amination Approach

A two-step process involves:

• Condensing 6,7-DM-THIQ with 4-(1H-indol-3-yl)butan-1-one in methanol using acetic acid as a catalyst.

• Reducing the resulting imine with NaBH₃CN to form the secondary amine linkage.

Performance Metrics :

• Imine Formation Yield : 85%

• Reduction Yield : 90%

• Overall Yield : 76.5%

Comparative Analysis of Synthetic Routes

The table below evaluates the two coupling methodologies:

Method	Advantages	Disadvantages	Yield (%)
Bromoketone Substitution	High regioselectivity	Requires hazardous PBr₃	68–72
Reductive Amination	Mild conditions, avoids halogens	Additional reduction step	76.5

Scalability and Industrial Adaptations

Large-scale production (≥100 kg) employs the bromoketone method due to its compatibility with continuous flow systems. Key modifications include:

• Solvent Recycling : Heptane/water biphasic systems reduce waste.

• Catalyst Recovery : Pd/Xantphos catalysts are reused via nanofiltration.

Purity and Characterization

Final purification uses column chromatography (SiO₂, ethyl acetate/hexane) or recrystallization (ethanol/water). Critical quality metrics:

• HPLC Purity : >99%

• Melting Point : 142–144°C

• ¹H NMR (400 MHz, CDCl₃) : δ 7.55 (s, 1H, indole H-2), 3.85 (s, 6H, OCH₃), 2.90–3.20 (m, 4H, THIQ-CH₂) .